Methyl 4-((3-(4-methoxyphenyl)-4-oxo-7-(propylcarbamoyl)-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate

• IUPAC Name: methyl 4-[3-(4-methoxyphenyl)-4-oxo-7-(propylcarbamoyl)quinazolin-2-yl]sulfanyl-3-oxobutanoate
• InChI: InChI=1S/C24H25N3O6S/c1-4-11-25-22(30)15-5-10-19-20(12-15)26-24(34-14-17(28)13-21(29)33-3)27(23(19)31)16-6-8-18(32-2)9-7-16/h5-10,12H,4,11,13-14H2,1-3H3,(H,25,30)
• InChI Key: SLQDYICPLUXQDE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC(=O)CC(=O)OC)C3=CC=C(C=C3)OC
• Molecular Formula: C24H25N3O6S
• Molecular Weight: 483.5 g/mol

Description

Methyl 4-((3-(4-methoxyphenyl)-4-oxo-7-(propylcarbamoyl)-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate is a useful research compound. Its molecular formula is C24H25N3O6S and its molecular weight is 483.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

Antileukemic Activity : The synthesis of bis[[(carbamoyl)oxy]methyl]-substituted pyrrolo-fused tricyclic heterocycles, using a process that could involve similar compounds to Methyl 4-((3-(4-methoxyphenyl)-4-oxo-7-(propylcarbamoyl)-3,4-dihydroquinazolin-2-yl)thio)-3-oxobutanoate, has been demonstrated. These compounds showed in vivo activity against P388 lymphocytic leukemia, highlighting the potential antileukemic applications of such chemical frameworks (Anderson et al., 1988).

Antibacterial Activity : Synthesis of 3-(3-methoxyphenyl)-2-methylsulfanyl-3Hquinazolin-4-one demonstrated significant antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. This underscores the role of such compounds in developing new antibacterial agents with broad-spectrum efficacy (Osarodion Peter Osarumwense, 2022).

Anticancer Activity : Research on N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine highlighted its potent apoptosis-inducing properties, alongside significant efficacy in various cancer models, indicating the compound's potential as an anticancer agent. The ability to cross the blood-brain barrier further amplifies its applicability in treating brain-related malignancies (Sirisoma et al., 2009).

Methionine Synthase Inhibition for Anticancer Activity : The design and synthesis of novel compounds that inhibit methionine synthase, a target over-expressed in certain tumors, have shown promising IC50 values against cancer cell lines. This research pathway signifies a strategic approach to combat cancer by inhibiting a critical enzyme required for tumor cell growth (Elfekki et al., 2014).